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Compound of Interest

Compound Name:
Methyl 2-methyl-2-

phenylpropanoate

Cat. No.: B1583114 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 2-methyl-2-
phenylpropanoate

This guide provides a comprehensive overview of the core physical properties of Methyl 2-
methyl-2-phenylpropanoate, tailored for researchers, scientists, and professionals in drug

development. It includes a detailed summary of quantitative data, experimental protocols for

property determination, and a workflow visualization.

Core Physical and Chemical Properties
Methyl 2-methyl-2-phenylpropanoate is a methyl ester with the chemical formula C₁₁H₁₄O₂.

[1][2][3] It is also known by synonyms such as Methyl α,α-dimethylphenylacetate and

Benzeneacetic acid, α,α-dimethyl-, methyl ester.[2][4] This compound presents as a colorless

to light yellow liquid at room temperature.[1][5]

Data Presentation: Summary of Physical Properties
The following table summarizes the key physical properties of Methyl 2-methyl-2-
phenylpropanoate, compiled from various sources for easy comparison.
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Property Value Source(s)

IUPAC Name
methyl 2-methyl-2-

phenylpropanoate
[2][5]

CAS Number 57625-74-8 [1][2][3][5]

Molecular Formula C₁₁H₁₄O₂ [1][2][3]

Molecular Weight 178.23 g/mol [2][4][6]

Appearance Colorless to light yellow liquid [1]

Density 1.01 g/cm³ [1]

1.0 ± 0.1 g/cm³ [4]

Boiling Point 230.2 °C at 760 mmHg [1]

70 °C at 1.5 Torr [4]

Refractive Index 1.491 [4]

Flash Point 92.2 °C [1]

Polar Surface Area 26.3 Å² [2][4]

XLogP3 2.6 [3][4]

Experimental Protocols for Property Determination
This section details the methodologies for determining the key physical properties of liquid

compounds like Methyl 2-methyl-2-phenylpropanoate.

Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[7][8] It is a crucial indicator of purity.

Methodology: Capillary Method using Thiele Tube

This is a common method for determining the boiling point of small quantities of liquid.
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Apparatus: Thiele tube, thermometer, small test tube (fusion tube), capillary tube (sealed at

one end), heating apparatus (e.g., Bunsen burner), and a suitable bath liquid (e.g., paraffin

oil).[7][9]

Procedure:

A small amount (a few milliliters) of the liquid sample (Methyl 2-methyl-2-
phenylpropanoate) is placed into the fusion tube.[8][9]

A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.

[7]

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing paraffin oil, ensuring the heat-transfer

liquid is above the level of the sample.[7]

The Thiele tube is gently heated at its side arm. Convection currents will ensure uniform

temperature distribution.[7]

As the temperature rises, trapped air in the capillary tube will escape, forming a stream of

bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.[7]

The heat source is then removed. The temperature at which the bubbling stops and the

liquid begins to enter the capillary tube is recorded as the boiling point.[7]

Determination of Density
Density is the mass of a substance per unit volume (d = m/V).[10] It is typically measured in

g/mL or g/cm³.

Methodology: Pycnometer Method
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A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements.[11]

Apparatus: Pycnometer (volumetric flask with a ground-glass stopper containing a capillary

tube), analytical balance.[11]

Procedure:

A clean, dry pycnometer is weighed accurately on an analytical balance (m₁).

The pycnometer is filled with the liquid sample (Methyl 2-methyl-2-phenylpropanoate),

ensuring no air bubbles are present. The stopper is inserted, and any excess liquid that

emerges from the capillary is carefully wiped off.

The filled pycnometer is weighed again to determine its mass (m₂).[11]

The mass of the liquid is calculated as m_liquid = m₂ - m₁.

To determine the exact volume of the pycnometer (V), the process is repeated with a

reference liquid of known density at a specific temperature (e.g., distilled water).

The density of the sample liquid is then calculated by dividing the mass of the liquid by the

known volume of the pycnometer.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a fundamental physical property.

Methodology: Abbe Refractometer

The Abbe refractometer is a common laboratory instrument for the high-precision measurement

of the refractive index of liquids.[12]

Apparatus: Abbe refractometer, light source (often built-in), and a dropper or pipette.

Procedure:
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The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., ethanol

or acetone) and a soft lens tissue.

A few drops of the liquid sample are placed on the surface of the measuring prism.

The prisms are closed and locked. If the sample is volatile, this should be done quickly.

The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into

focus.

The adjustment knob is turned until the light and dark fields appear in the field of view.

The compensator knob is adjusted to eliminate any color fringe at the border of the light

and dark fields, making the boundary sharp.

The adjustment knob is used to align the boundary line precisely with the center of the

crosshairs.

The refractive index value is read directly from the instrument's scale. The temperature

should also be recorded, as the refractive index is temperature-dependent.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of a

liquid's boiling point using the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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